Cas no 842155-57-1 (1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE)
842155-57-1 structure
Product Name:1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE
CAS No:842155-57-1
MF:C9H9BrO3
MW:245.069962263107
CID:1821919
PubChem ID:19880584
Update Time:2025-04-21
1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE
- 842155-57-1
- DB-311072
- 1-(5-bromo-2-methoxy-phenyl)-2-hydroxy-ethanone
- SCHEMBL4528072
- AAEFSLHKSBUQLK-UHFFFAOYSA-N
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- Inchi: 1S/C9H9BrO3/c1-13-9-3-2-6(10)4-7(9)8(12)5-11/h2-4,11H,5H2,1H3
- InChI Key: AAEFSLHKSBUQLK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(CO)=O)C=1)OC
Computed Properties
- Exact Mass: 243.97351g/mol
- Monoisotopic Mass: 243.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
1-(5-BROMO-2-METHOXYPHENYL)-2-HYDROXYETHANONE Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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